Cas no 1206993-37-4 (1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile)

1,1-Dioxo-4-(4-phenoxyphenyl)-4H-1λ⁶,4-benzothiazine-2-carbonitrile is a specialized heterocyclic compound featuring a benzothiazine core functionalized with a phenoxyphenyl group and a cyano substituent. Its unique structure imparts potential utility in pharmaceutical and agrochemical research, particularly as a key intermediate or active moiety in drug discovery. The sulfone (1,1-dioxo) group enhances stability and reactivity, while the aromatic systems may contribute to binding affinity in target interactions. This compound’s well-defined molecular architecture offers opportunities for further derivatization, making it valuable for exploratory synthesis in medicinal chemistry. Its purity and structural precision ensure reproducibility in research applications.

1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile structure

1206993-37-4 structure

Product Name:1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

CAS No:1206993-37-4

MF:C₂₁H₁₄N₂O₃S

MW:374.412463665009

CID:5391377

Update Time:2025-05-28

1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4H-1,4-Benzothiazine-2-carbonitrile, 4-(4-phenoxyphenyl)-, 1,1-dioxide
- 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile
- Inchi： 1S/C21H14N2O3S/c22-14-19-15-23(20-8-4-5-9-21(20)27(19,24)25)16-10-12-18(13-11-16)26-17-6-2-1-3-7-17/h1-13,15H
- InChI Key： DYDZCWRIWPQMIJ-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C2=CC=CC=C2N(C2=CC=C(OC3=CC=CC=C3)C=C2)C=C1C#N

Experimental Properties

Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 560.9±50.0 °C(Predicted)
pka: -7.05±0.40(Predicted)

1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-3139-2μmol	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	2μmol	$57.0	2023-09-10
Life Chemicals	F3398-3139-5μmol	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	5μmol	$63.0	2023-09-10
Life Chemicals	F3398-3139-10μmol	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	10μmol	$69.0	2023-09-10
Life Chemicals	F3398-3139-20μmol	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	20μmol	$79.0	2023-09-10
Life Chemicals	F3398-3139-1mg	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	1mg	$54.0	2023-09-10
Life Chemicals	F3398-3139-2mg	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	2mg	$59.0	2023-09-10
Life Chemicals	F3398-3139-3mg	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	3mg	$63.0	2023-09-10
Life Chemicals	F3398-3139-4mg	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	4mg	$66.0	2023-09-10
Life Chemicals	F3398-3139-5mg	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	5mg	$69.0	2023-09-10
Life Chemicals	F3398-3139-10mg	1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile	1206993-37-4	10mg	$79.0	2023-09-10

1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile

Recent Advances in the Study of 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS: 1206993-37-4)

The compound 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS: 1206993-37-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazine core and functionalized phenoxyphenyl group, has demonstrated promising biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory signaling pathways. In vitro studies have shown that 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile exhibits potent inhibitory effects on kinases such as JAK2 and SYK, which are critical mediators of cytokine signaling and immune responses. These findings suggest its potential as a therapeutic agent for autoimmune diseases and chronic inflammatory conditions. Furthermore, structural-activity relationship (SAR) studies have identified key modifications that enhance its selectivity and potency, paving the way for the development of next-generation kinase inhibitors.

Another area of interest is the compound's synthetic accessibility and scalability. Recent advancements in synthetic chemistry have enabled more efficient and cost-effective production of 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile, addressing previous challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to optimize the synthesis, reducing the environmental impact and improving the overall sustainability of the process. These developments are crucial for facilitating further preclinical and clinical studies.

In addition to its kinase inhibitory properties, preliminary studies have explored the compound's potential in oncology. Early-stage research indicates that 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile may exhibit anti-proliferative effects against certain cancer cell lines, particularly those with dysregulated kinase activity. While these findings are still in the exploratory phase, they highlight the versatility of this molecule and its potential applicability across multiple therapeutic areas. Further investigations are needed to fully understand its efficacy and safety profile in vivo.

Overall, the recent research on 1,1-dioxo-4-(4-phenoxyphenyl)-4H-1lambda6,4-benzothiazine-2-carbonitrile underscores its significance as a promising candidate for drug development. Its dual role as a kinase inhibitor and potential anti-cancer agent, combined with advancements in synthetic methodologies, positions it as a molecule of high interest in the pharmaceutical industry. Future studies will likely focus on translational research, including pharmacokinetic and toxicological evaluations, to assess its clinical viability. As the field progresses, this compound may serve as a cornerstone for the development of novel therapeutics targeting inflammatory and oncological diseases.